Cas no 858768-50-0 ((2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate)

• Product name: (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate
• CAS No: 858768-50-0
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 5556007

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl acetate
• 3(2H)-Benzofuranone, 6-(acetyloxy)-2-[(2,4-dimethoxyphenyl)methylene]-
• (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate

• Inchi： 1S/C19H16O6/c1-11(20)24-14-6-7-15-17(10-14)25-18(19(15)21)8-12-4-5-13(22-2)9-16(12)23-3/h4-10H,1-3H3
• InChI Key： OZCOGOPKYUDWJD-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(C)=O)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate

Introduction to (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate (CAS No. 858768-50-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate, identified by its CAS number 858768-50-0, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to the benzofuran derivatives class, a group known for exhibiting diverse pharmacological properties.

The molecular structure of (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate consists of a benzofuran core substituted with an acetoxy group and a methyleneidene moiety. The presence of two methoxy groups at the 2 and 4 positions of the phenyl ring enhances its lipophilicity and potential interaction with biological targets. This structural configuration suggests that the compound may possess properties suitable for further exploration in drug discovery.

In recent years, there has been a surge in research focusing on natural product-inspired scaffolds due to their proven efficacy and minimal side effects. Benzofuran derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate positions it as a promising candidate for such investigations.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for structure-based drug design. The benzofuran core provides a rigid framework that can be modified to optimize binding affinity to biological targets. Additionally, the acetoxy and methyleneidene groups offer multiple sites for chemical modifications, enabling the synthesis of analogs with enhanced pharmacological profiles.

Recent studies have highlighted the importance of computational methods in accelerating the discovery of novel bioactive compounds. Molecular modeling techniques have been employed to predict the binding modes of (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate with various protein targets. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more potent derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the benzofuran core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been particularly useful in achieving the desired molecular architecture.

Evaluation of the biological activity of (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate has revealed promising results in preliminary assays. It has demonstrated inhibitory effects on certain enzymes and cell lines relevant to inflammatory and neoplastic diseases. These findings warrant further investigation into its therapeutic potential.

The development of novel pharmaceutical agents is often hampered by issues related to bioavailability and metabolic stability. However, the structural features of this compound suggest that it may possess favorable pharmacokinetic properties. The presence of lipophilic groups enhances membrane permeability, while polar functional groups contribute to metabolic resistance.

In conclusion, (CAS No. 858768-50) is a structurally interesting benzofuran derivative with potential applications in drug discovery. Its unique combination of functional groups makes it an attractive scaffold for further exploration in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for therapeutic use.